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Compound of Interest

Compound Name: Nyasicol

Cat. No.: B13393369 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Nyasicol is a norlignan natural product found in the methanol extract of the fresh leaves of

Molineria latifolia.[1] As a natural product, its biological activities are a subject of ongoing

research. These application notes provide detailed protocols for the safe handling, storage, and

disposal of Nyasicol in a laboratory setting. Researchers, scientists, and drug development

professionals should adhere to these guidelines to ensure personal safety and minimize

environmental impact.

Material and Properties
Nyasicol is a small organic molecule with the following properties:

Property Value Reference

Product Type Natural Product [1]

Molecular Formula C₁₇H₁₆O₆ [1]

CAS Number 111518-95-7 [1]

Storage Temperature -20℃ [1]

Shipping Blue Ice
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A related compound, Nyasicol 1,2-acetonide, is also available for research purposes.

Property Value Reference

Product Type Natural Product

Molecular Formula C₂₀H₂₀O₆

CAS Number 1432057-64-1

Storage Temperature -20℃

Postulated Mechanism of Action: COX-2 Inhibition
While the precise mechanism of action for Nyasicol is an area of active investigation, its

structural class suggests potential anti-inflammatory properties. It is hypothesized that

Nyasicol may act as an inhibitor of cyclo-oxygenase (COX), specifically the inducible isoform,

COX-2. COX-2 is an enzyme responsible for the conversion of arachidonic acid to

prostaglandins, which are key mediators of inflammation and pain. Inhibition of COX-2 is a

common mechanism for nonsteroidal anti-inflammatory drugs (NSAIDs). The potential selective

inhibition of COX-2 over the constitutive COX-1 isoform could imply a potent anti-inflammatory

effect with a reduced risk of side effects commonly associated with non-selective NSAIDs.
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Caption: Postulated inhibitory pathway of Nyasicol on COX-2.

Safe Laboratory Handling
All personnel must be trained in basic laboratory safety and be familiar with the potential

hazards of the materials being used. A Safety Data Sheet (SDS) should be consulted if

available, and in its absence, the compound should be handled as potentially hazardous.

Personal Protective Equipment (PPE)
Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn at all times when handling

Nyasicol.

Eye Protection: Safety glasses or goggles are mandatory to protect from splashes or

aerosols.
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Lab Coat: A full-length lab coat should be worn to protect skin and clothing.

Engineering Controls
Fume Hood: All handling of powdered Nyasicol or preparation of stock solutions should be

performed in a certified chemical fume hood to avoid inhalation.

Ventilation: Ensure the laboratory is well-ventilated.

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and copious amounts of water

for at least 15 minutes.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal. Ventilate the area and wash the spill site after

material pickup is complete.

Experimental Protocols
Preparation of Nyasicol Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Nyasicol in DMSO.

Pre-weighing: Allow the vial of Nyasicol powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Nyasicol powder.

For example, to prepare 1 mL of a 10 mM solution (MW of Nyasicol: 316.31 g/mol ), weigh

3.16 mg.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13393369?utm_src=pdf-body
https://www.benchchem.com/product/b13393369?utm_src=pdf-body
https://www.benchchem.com/product/b13393369?utm_src=pdf-body
https://www.benchchem.com/product/b13393369?utm_src=pdf-body
https://www.benchchem.com/product/b13393369?utm_src=pdf-body
https://www.benchchem.com/product/b13393369?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13393369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubilization: Add the appropriate volume of sterile DMSO to the powder.

Mixing: Vortex briefly and/or sonicate in a water bath until the solid is completely dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store aliquots at -20°C, protected from light.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13393369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare 10 mM Stock

1. Equilibrate Nyasicol
Vial to Room Temp

2. Weigh Powder in
Chemical Fume Hood

3. Add Sterile DMSO

4. Vortex / Sonicate
Until Dissolved

5. Aliquot into
Cryovials

6. Store at -20°C

End: Stock Ready

Click to download full resolution via product page

Caption: Workflow for preparing a Nyasicol stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13393369?utm_src=pdf-body-img
https://www.benchchem.com/product/b13393369?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13393369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Disposal
All chemical waste must be disposed of in accordance with federal, state, and local regulations.

Solid Waste
Contaminated PPE: Used gloves, weigh boats, and other contaminated disposable labware

should be placed in a designated hazardous waste container.

Excess Nyasicol Powder: Unused solid Nyasicol should be disposed of as hazardous

chemical waste. Do not discard in regular trash.

Liquid Waste
Organic Solvents: Unused stock solutions and waste containing organic solvents (e.g.,

DMSO) must be collected in a clearly labeled, sealed hazardous waste container for organic

waste.

Aqueous Solutions: Aqueous waste from cell culture or other experiments containing

Nyasicol should be collected in a separate, labeled hazardous waste container. Do not pour

down the drain.

Container Management
Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and a full

description of the contents.

Segregation: Keep incompatible waste streams separate. For example, do not mix acidic

waste with organic solvent waste.

Container Integrity: Ensure waste containers are in good condition, securely closed, and

stored in a designated secondary containment area while awaiting pickup by environmental

health and safety personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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